N-(2-ethylphenyl)-1-(2-fluorophenyl)methanesulfonamide

• IUPAC Name: N-(2-ethylphenyl)-1-(2-fluorophenyl)methanesulfonamide
• InChI: InChI=1S/C15H16FNO2S/c1-2-12-7-4-6-10-15(12)17-20(18,19)11-13-8-3-5-9-14(13)16/h3-10,17H,2,11H2,1H3
• InChI Key: LIRJRMPVYHEBGR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NS(=O)(=O)CC2=CC=CC=C2F
• Molecular Formula: C15H16FNO2S
• Molecular Weight: 293.4 g/mol

Description

N-(2-ethylphenyl)-1-(2-fluorophenyl)methanesulfonamide, also known as EFMS, is a chemical compound that has been extensively studied for its potential applications in various fields of research. EFMS is a sulfonamide derivative that belongs to a class of compounds known as arylsulfonamides. This compound exhibits a range of biochemical and physiological effects that make it a promising candidate for use in scientific research.

Mechanism of Action

N-(2-ethylphenyl)-1-(2-fluorophenyl)methanesulfonamide exerts its effects by binding to specific enzymes and receptors, inhibiting their activity. N-(2-ethylphenyl)-1-(2-fluorophenyl)methanesulfonamide has been shown to inhibit the activity of enzymes such as carbonic anhydrase and cholinesterase, as well as receptors such as the adenosine A1 receptor. The exact mechanism of action of N-(2-ethylphenyl)-1-(2-fluorophenyl)methanesulfonamide is still being studied, but it is believed to involve interactions with specific amino acid residues in the active sites of these enzymes and receptors.
Biochemical and Physiological Effects
N-(2-ethylphenyl)-1-(2-fluorophenyl)methanesulfonamide exhibits a range of biochemical and physiological effects, including inhibition of enzyme activity, modulation of receptor activity, and neuroprotective effects. N-(2-ethylphenyl)-1-(2-fluorophenyl)methanesulfonamide has been shown to have potent inhibitory activity against carbonic anhydrase, an enzyme that plays a key role in various physiological processes such as acid-base balance and fluid secretion. Additionally, N-(2-ethylphenyl)-1-(2-fluorophenyl)methanesulfonamide has been shown to inhibit the activity of cholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine.

Advantages and Limitations for Lab Experiments

N-(2-ethylphenyl)-1-(2-fluorophenyl)methanesulfonamide has several advantages as a research tool, including its potent inhibitory activity against enzymes and receptors, as well as its neuroprotective effects. Additionally, N-(2-ethylphenyl)-1-(2-fluorophenyl)methanesulfonamide is relatively easy to synthesize and purify, making it readily available for use in research. However, N-(2-ethylphenyl)-1-(2-fluorophenyl)methanesulfonamide also has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several potential future directions for research on N-(2-ethylphenyl)-1-(2-fluorophenyl)methanesulfonamide. One area of interest is the development of N-(2-ethylphenyl)-1-(2-fluorophenyl)methanesulfonamide derivatives with improved potency and selectivity for specific enzymes and receptors. Additionally, further studies are needed to fully understand the mechanism of action of N-(2-ethylphenyl)-1-(2-fluorophenyl)methanesulfonamide and its potential applications in the treatment of neurodegenerative diseases. Finally, N-(2-ethylphenyl)-1-(2-fluorophenyl)methanesulfonamide may also have potential applications in other fields of research, such as materials science and catalysis.

Scientific Research Applications

N-(2-ethylphenyl)-1-(2-fluorophenyl)methanesulfonamide has been studied for its potential applications in various fields of research, including medicinal chemistry, drug discovery, and neuroscience. N-(2-ethylphenyl)-1-(2-fluorophenyl)methanesulfonamide has been shown to exhibit potent inhibitory activity against certain enzymes and receptors, making it a promising candidate for the development of new drugs. Additionally, N-(2-ethylphenyl)-1-(2-fluorophenyl)methanesulfonamide has been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.